5-bromo-4-ethyl-1,3-thiazole
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-4-ethyl-1,3-thiazole involves the bromination of 4-ethyl-1,3-thiazole.", "Starting Materials": [ "4-ethyl-1,3-thiazole", "Bromine", "Sodium hydroxide", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Dissolve 4-ethyl-1,3-thiazole in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature.", "Step 3: After the addition of bromine is complete, stir the mixture for an additional 30 minutes.", "Step 4: Add sodium hydroxide solution to the mixture to neutralize the excess acid.", "Step 5: Extract the product with dichloromethane.", "Step 6: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 7: Concentrate the solution under reduced pressure to obtain the desired product, 5-bromo-4-ethyl-1,3-thiazole." ] } | |
CAS RN |
1243839-01-1 |
Product Name |
5-bromo-4-ethyl-1,3-thiazole |
Molecular Formula |
C5H6BrNS |
Molecular Weight |
192.1 |
Purity |
95 |
Origin of Product |
United States |
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